Cas no 121693-16-1 (Agrimol F)

Agrimol F structure
Agrimol F structure
Product Name:Agrimol F
CAS No:121693-16-1
MF:C34H40O12
MW:640.674211502075
CID:161261
Update Time:2024-03-01

Agrimol F Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-5-[[2,6-dihydroxy-4-methoxy-3-methyl-5-(1-oxobutyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-
    • Agrimol F
    • 1-Butanone,1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-5-[[2,6-dihydroxy-4-methoxy-3-methyl-5-(1-oxobutyl)
    • Inchi: 1S/C34H40O12/c1-8-10-21(36)24-30(42)19(12-17-26(38)14(3)33(45-6)23(16(5)35)29(17)41)28(40)20(31(24)43)13-18-27(39)15(4)34(46-7)25(32(18)44)22(37)11-9-2/h38-44H,8-13H2,1-7H3
    • InChI Key: CIVCQBPNDDPMAT-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C(C(CCC)=O)=C(C=1CC1C(=C(C)C(=C(C(CCC)=O)C=1O)OC)O)O)O)CC1C(=C(C(C)=O)C(=C(C)C=1O)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 13
  • Complexity: 1040
  • Topological Polar Surface Area: 211
  • XLogP3: 4.754
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